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Compound of Interest

Compound Name: 2-cyano-N-methylbenzamide

Cat. No.: B15369029 Get Quote

Disclaimer: The chemical name "2-cyano-N-methylbenzamide" is structurally ambiguous and

can refer to several distinct isomers. This guide addresses the most plausible interpretations of

this name, providing available data for each. It is crucial for researchers to verify the specific

isomer of interest based on its unique identifier, such as the CAS number.

This technical guide provides a comprehensive overview of 2-cyano-N-methylbenzamide and

its primary isomers for researchers, scientists, and professionals in drug development. It covers

nomenclature, physicochemical properties, synthetic approaches, and known biological

activities, presenting quantitative data in structured tables and outlining experimental

methodologies where available.

Nomenclature and Structural Isomerism
The name "2-cyano-N-methylbenzamide" most literally describes a benzamide molecule with

a cyano group at the 2-position of the benzene ring and a methyl group attached to the amide

nitrogen. However, due to the possibility of substitution on the nitrogen atom of the cyano

group, several isomers could be intended. This guide will focus on the following key isomers:

2-Cyano-N-methylbenzamide: The literal interpretation, with a cyano substituent at the 2-

position of the benzene ring.

N-Cyano-N-methylbenzamide: An isomer where the cyano group is attached to the nitrogen

of the N-methylbenzamide.
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N-Cyano-2-methylbenzamide: An isomer with a methyl group at the 2-position of the

benzene ring and a cyano group on the amide nitrogen.

Other relevant isomers: Including positional isomers such as 3-cyano- and 4-cyano-N-

methylbenzamide.

A definitive identification of the compound of interest should always be confirmed using its

Chemical Abstracts Service (CAS) number.

Physicochemical Properties
The physicochemical properties of these isomers are crucial for their handling, formulation, and

biological interactions. The following tables summarize the available computed data for the key

isomers.

Table 1: Chemical Identifiers for Cyano-N-methylbenzamide Isomers

Compound Name IUPAC Name CAS Number PubChem CID

2-Cyano-N-

methylbenzamide

2-cyano-N-

methylbenzamide
Not readily available Not readily available

N-Cyano-N-

methylbenzamide

N-cyano-N-

methylbenzamide
13829-13-5 20261950

N-Cyano-2-

methylbenzamide

N-cyano-2-

methylbenzamide
62995-73-7 710552

4-Cyano-N-

methylbenzamide

4-cyano-N-

methylbenzamide
6232-64-0 80365

Table 2: Computed Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
2-Cyano-N-
methylbenzam
ide

N-Cyano-N-
methylbenzam
ide[1]

N-Cyano-2-
methylbenzam
ide

4-Cyano-N-
methylbenzam
ide

Molecular

Formula
C₉H₈N₂O C₉H₈N₂O C₉H₈N₂O C₉H₈N₂O

Molecular Weight 160.17 g/mol 160.17 g/mol 160.17 g/mol 160.17 g/mol

Exact Mass 160.0637 Da 160.0637 Da 160.0637 Da 160.0637 Da

XLogP3
Data not

available
0.7 1.0 0.9

Hydrogen Bond

Donor Count
1 0 1 1

Hydrogen Bond

Acceptor Count
2 2 2 2

Rotatable Bond

Count
1 1 1 1

Topological Polar

Surface Area
56.9 Å² 44.1 Å² 44.1 Å² 56.9 Å²

Note: Properties for "2-Cyano-N-methylbenzamide" are estimated based on its structure as

specific experimental or computed data is not readily available.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of the titular compound are not widely

published. However, plausible synthetic routes can be devised based on established organic

chemistry principles and published methods for related compounds.

General Synthesis of N-Substituted Cyanobenzamides
A general approach to synthesizing N-substituted cyanobenzamides involves the reaction of a

corresponding cyanobenzoyl chloride with the appropriate amine.

Logical Workflow for the Synthesis of 2-Cyano-N-methylbenzamide:
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Caption: Proposed synthesis of 2-cyano-N-methylbenzamide.

Experimental Protocol (Hypothetical):

Acyl Chloride Formation: 2-Cyanobenzoic acid is refluxed with an excess of thionyl chloride

(SOCl₂), often with a catalytic amount of dimethylformamide (DMF), until the reaction is

complete (monitored by the cessation of gas evolution). The excess thionyl chloride is then

removed by distillation under reduced pressure to yield crude 2-cyanobenzoyl chloride.

Amidation: The crude 2-cyanobenzoyl chloride is dissolved in a suitable anhydrous aprotic

solvent (e.g., dichloromethane or tetrahydrofuran) and cooled in an ice bath. A solution of

methylamine in the same solvent is added dropwise with stirring. The reaction mixture is

typically stirred at room temperature until completion.

Work-up and Purification: The reaction mixture is washed with dilute acid (e.g., 1M HCl) to

remove excess methylamine, followed by a wash with a saturated sodium bicarbonate

solution to remove any unreacted acyl chloride, and finally with brine. The organic layer is

dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is evaporated under

reduced pressure. The resulting crude product can be purified by recrystallization or column

chromatography.
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Synthesis of N-Cyano-N-methylbenzamide
The synthesis of N-cyano-N-methylbenzamide can be approached through the cyanation of N-

methylbenzamide.

Logical Workflow for the Synthesis of N-Cyano-N-methylbenzamide:

N-Methylbenzamide

N-Cyano-N-methylbenzamide

Cyanation

Cyanogen Bromide (BrCN)

Base (e.g., NaH)

Deprotonation

Click to download full resolution via product page

Caption: Synthesis of N-cyano-N-methylbenzamide.

Experimental Protocol Outline:

Deprotonation: N-methylbenzamide is dissolved in an anhydrous aprotic solvent (e.g., THF)

and treated with a strong base, such as sodium hydride (NaH), to deprotonate the amide

nitrogen.

Cyanation: A solution of a cyanating agent, such as cyanogen bromide (BrCN), in the same

solvent is then added to the reaction mixture.

Work-up and Purification: The reaction is quenched, and the product is extracted and purified

using standard techniques as described in the previous section.

Biological Activity and Signaling Pathways
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Specific biological activity data for the simpler isomers of 2-cyano-N-methylbenzamide are

not extensively reported in publicly available literature. However, the broader classes of

benzamides and cyanobenzamides are known to possess a range of biological activities.

Anti-inflammatory and Antitumor Properties: Substituted benzamides have been investigated

for their anti-inflammatory and antitumor properties. Some studies suggest that their

mechanism of action may involve the inhibition of the transcription factor NF-κB, which plays

a critical role in inflammation and cell survival.

Enzyme Inhibition: The benzamide moiety is a common scaffold in the design of enzyme

inhibitors. For example, derivatives of 2-aminobenzamide are known to act as histone

deacetylase (HDAC) inhibitors, a class of drugs used in cancer therapy.

Agrochemical Applications: Certain cyanoacetamide derivatives have been shown to exhibit

insecticidal and fungicidal activities, suggesting potential applications in agriculture.

Signaling Pathway Involvement (Hypothetical):

Given the potential for benzamides to inhibit NF-κB, a simplified representation of this

interaction is shown below. It is important to note that this is a generalized pathway and has not

been specifically validated for 2-cyano-N-methylbenzamide.
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IKK
NF-κB

IκB
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Caption: Potential inhibition of the NF-κB pathway.

Conclusion
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While "2-cyano-N-methylbenzamide" is an ambiguous term, this guide has provided a

detailed overview of its most likely isomers. The provided physicochemical data, along with

plausible synthetic routes, offer a solid foundation for researchers. The biological activity of this

specific class of compounds is an area that warrants further investigation, with potential

applications in medicinal chemistry and agrochemicals. As with any chemical research, it is

imperative to confirm the identity of the specific isomer being studied and to consult safety data

sheets before handling any of these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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